Cas no 1516342-01-0 (4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-)

4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-, is a heterocyclic compound featuring both pyrimidine and piperazine moieties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework is particularly valuable in the development of biologically active molecules, including kinase inhibitors and antimicrobial agents. The compound's piperazine substitution enhances solubility and bioavailability, while the pyrimidine core offers a stable scaffold for further functionalization. High purity and consistent quality ensure reliable performance in research and industrial applications. This compound is commonly utilized in medicinal chemistry for lead optimization and as a building block in the synthesis of complex therapeutic candidates.
4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- structure
1516342-01-0 structure
Product Name:4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-
CAS No:1516342-01-0
MF:C9H12N4O2
MW:208.21718120575
MDL:MFCD30249176
CID:5151375
Update Time:2025-05-24

4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-
    • MDL: MFCD30249176
    • Inchi: 1S/C9H12N4O2/c14-8(15)7-1-2-11-9(12-7)13-5-3-10-4-6-13/h1-2,10H,3-6H2,(H,14,15)
    • InChI Key: LQMXVDKIPRKALL-UHFFFAOYSA-N
    • SMILES: C1(N2CCNCC2)=NC=CC(C(O)=O)=N1

4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-693510-0.05g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
0.05g
$972.0 2023-05-24
Enamine
EN300-693510-0.1g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
0.1g
$1019.0 2023-05-24
Enamine
EN300-693510-0.25g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
0.25g
$1065.0 2023-05-24
Enamine
EN300-693510-0.5g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
0.5g
$1111.0 2023-05-24
Enamine
EN300-693510-1.0g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
1g
$1157.0 2023-05-24
Enamine
EN300-693510-2.5g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
2.5g
$2268.0 2023-05-24
Enamine
EN300-693510-5.0g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
5g
$3355.0 2023-05-24
Enamine
EN300-693510-10.0g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0
10g
$4974.0 2023-05-24
eNovation Chemicals LLC
D619444-1g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0 95%
1g
$988 2024-08-03
eNovation Chemicals LLC
D619444-1g
2-(piperazin-1-yl)pyrimidine-4-carboxylic acid
1516342-01-0 95%
1g
$988 2025-02-25

Additional information on 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-

Research Brief on 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- (CAS: 1516342-01-0): Recent Advances and Applications

4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- (CAS: 1516342-01-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- as a potent inhibitor of protein kinases involved in cancer cell proliferation. The study demonstrated that derivatives of this compound exhibited high selectivity for specific kinase targets, leading to significant anti-tumor activity in preclinical models. The findings suggest that this compound could serve as a promising lead for the development of next-generation kinase inhibitors.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The results revealed that certain derivatives displayed potent antibacterial activity, particularly against Gram-positive pathogens, with minimal cytotoxicity to mammalian cells. These findings underscore the potential of this compound in addressing the growing challenge of antibiotic resistance.

In the context of neurological disorders, a 2022 study in ACS Chemical Neuroscience explored the neuroprotective effects of 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-. The compound was found to modulate glutamate receptors, which play a critical role in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that the compound reduced oxidative stress and improved neuronal survival in vitro, suggesting its potential as a therapeutic agent for neuroprotection.

The synthesis and optimization of 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route for this compound, which could facilitate its large-scale production for further pharmacological studies. The authors highlighted the importance of optimizing reaction conditions to improve purity and yield, which are critical for clinical translation.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)- (CAS: 1516342-01-0) represents a versatile and promising scaffold in drug discovery. Recent studies have demonstrated its potential in oncology, antimicrobial therapy, and neuroprotection, among other areas. Further research is needed to explore its full therapeutic potential and to address challenges related to pharmacokinetics and toxicity. Nonetheless, the compound's unique structural features and broad biological activity make it a valuable candidate for future drug development efforts.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.